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This document provides a detailed protocol for the analysis of methomyl residues in

agricultural crops. The methodology is based on the widely used QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction technique followed by analysis using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful and sensitive analytical

method.[1][2][3][4][5][6][7][8]

Introduction
Methomyl is a broad-spectrum carbamate insecticide used to control a wide range of pests on

various agricultural crops.[9][10] Due to its high toxicity, monitoring its residues in food

commodities is crucial to ensure consumer safety and compliance with regulatory limits.[1][10]

[11] The QuEChERS method offers a simple, fast, and effective approach for the extraction and

cleanup of pesticide residues from complex matrices like fruits and vegetables.[1][2][3][4][12]

Experimental Protocols
Principle
This protocol outlines the extraction of methomyl residues from agricultural crop samples

using the QuEChERS method, which involves an acetonitrile extraction and a subsequent

cleanup step using dispersive solid-phase extraction (d-SPE). The final determination and

quantification are performed by LC-MS/MS, which provides high selectivity and sensitivity.[5][7]

[8]
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Reagents and Materials
Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (>95%)

Ultrapure water

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) (for pigmented samples)

Methomyl analytical standard

50 mL centrifuge tubes

15 mL centrifuge tubes for d-SPE

Centrifuge

Vortex mixer

Syringe filters (0.22 µm)

HPLC vials

Sample Preparation (Homogenization)
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Take a representative sample of the agricultural crop.

Chop or slice the sample into smaller pieces.

Homogenize the sample using a high-speed blender or food processor until a uniform paste

is obtained.

Store the homogenized sample in a sealed container at -20°C until analysis to prevent

degradation of residues.[12]

QuEChERS Extraction
Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[1][2]

Add 10-15 mL of acetonitrile (containing 1% acetic acid or 0.1% formic acid) to the tube.[1][2]

Add the QuEChERS extraction salts. A common formulation (EN 15662) consists of 4 g

MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate

sesquihydrate.[3]

Immediately cap the tube and shake it vigorously for 1 minute to ensure proper mixing and

prevent the formation of salt agglomerates.[1][12]

Centrifuge the tube at ≥3000 g for 5-10 minutes.[1][3]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer an aliquot (e.g., 1 mL or 8 mL) of the upper acetonitrile layer into a 15 mL d-SPE

tube.[1][3]

The d-SPE tube should contain anhydrous MgSO₄ (to remove excess water) and PSA

sorbent (to remove organic acids, fatty acids, and sugars). For pigmented crops like spinach

or bell peppers, GCB may be included to remove pigments. A typical composition is 150 mg

MgSO₄ and 25-50 mg PSA per mL of extract.[2][3]

Vortex the d-SPE tube for 30-60 seconds.[3]

Centrifuge the tube at ≥3000 g for 5 minutes.[1][3]
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The resulting supernatant is the final extract.

Final Extract Preparation and Analysis
Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an

HPLC vial.

The extract may be diluted with a suitable solvent (e.g., mobile phase) if necessary.[3]

Analyze the sample by LC-MS/MS.

LC-MS/MS Instrumental Conditions (Example)
LC System: High-Performance Liquid Chromatography system

Column: A C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with

0.1% formic acid (B).

Flow Rate: 0.2-0.4 mL/min

Injection Volume: 5-10 µL

MS/MS System: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Specific precursor and product ion transitions for methomyl should be

monitored for quantification and confirmation.

Data Presentation
The performance of the analytical method is crucial for obtaining reliable results. The following

table summarizes quantitative data for methomyl residue analysis from various studies.
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Crop
Matrix

Analytic
al
Method

Fortifica
tion
Level
(mg/kg)

Recover
y (%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Referen
ce

Tomato
LC-

MS/MS
0.05 - 0.5

87.8 -

101.3
2.5 - 7.5 0.01 0.03 [7]

Tomato
LC-

MS/MS

Not

Specified
91

Not

Specified

Not

Specified

Not

Specified
[1]

Soil
LC-

MS/MS
0.05 - 0.5 81 - 94.2

3.68 -

8.50

Not

Specified

Not

Specified
[7]

Water
LC-

MS/MS
0.05 - 0.5

82.61 -

103.27

4.50 -

9.17

Not

Specified

Not

Specified
[7]

Mint
UPLC-

MS

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[13]

Spinach
UHPLC-

UV

Not

Specified
99.05

Not

Specified

Not

Specified

Not

Specified
[14]

Wheat

(grain,

seedling,

straw),

Soil

Not

Specified

Not

Specified
82 - 107 <10

Not

Specified
0.05 - 0.1 [14]

RSD: Relative Standard Deviation; LOD: Limit of Detection; LOQ: Limit of Quantification

Mandatory Visualization
The following diagram illustrates the experimental workflow for methomyl residue analysis in

agricultural crops.
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Sample Preparation

QuEChERS Extraction

Dispersive SPE Cleanup

Analysis
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(Agricultural Crop)

2. Homogenization
(Blender/Processor)

3. Weighing
(10-15 g)

4. Add Acetonitrile
(10-15 mL)

5. Add QuEChERS Salts
(MgSO4, NaCl, Citrates)

6. Shake Vigorously
(1 min)

7. Centrifugation
(≥3000 g, 5-10 min)

8. Transfer Supernatant
(Acetonitrile Layer)

9. Add to d-SPE Tube
(MgSO4, PSA, C18/GCB)

10. Vortex
(30-60 s)

11. Centrifugation
(≥3000 g, 5 min)

12. Filtration
(0.22 µm Syringe Filter)

13. LC-MS/MS Analysis

14. Data Processing &
Quantification

Click to download full resolution via product page

Workflow for Methomyl Residue Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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